1-Methyl-4-[4-(trifluoromethyl)phenoxy]pyrazolo[3,4-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-4-[4-(trifluoromethyl)phenoxy]pyrazolo[3,4-d]pyrimidine is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is a potent inhibitor of certain enzymes that are involved in various cellular processes, making it a promising candidate for the treatment of several diseases.
Mechanism of Action
The mechanism of action of 1-Methyl-4-[4-(trifluoromethyl)phenoxy]pyrazolo[3,4-d]pyrimidine involves the inhibition of specific enzymes in the body. This compound binds to the active site of these enzymes, preventing them from carrying out their normal functions. This inhibition can lead to changes in cellular signaling pathways, which can have therapeutic effects on various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzymes that it inhibits. Inhibition of phosphodiesterases, for example, can lead to increased levels of cyclic nucleotides, which can have various effects on cellular processes, including inflammation and smooth muscle relaxation.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Methyl-4-[4-(trifluoromethyl)phenoxy]pyrazolo[3,4-d]pyrimidine in lab experiments include its potent inhibitory effects on specific enzymes, which can lead to changes in cellular signaling pathways. However, limitations include its potential toxicity and the need for further research to determine its safety and efficacy in humans.
Future Directions
For research on 1-Methyl-4-[4-(trifluoromethyl)phenoxy]pyrazolo[3,4-d]pyrimidine include further preclinical studies to determine its safety and efficacy in humans. This compound also has potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders, and further research is needed to explore these potential therapeutic uses. Additionally, research is needed to determine the optimal dosage and administration of this compound for therapeutic purposes.
Synthesis Methods
The synthesis of 1-Methyl-4-[4-(trifluoromethyl)phenoxy]pyrazolo[3,4-d]pyrimidine involves several steps, including the reaction of 4-(trifluoromethyl)phenol with 1,3-dimethyl-2-nitrobenzene to form a nitrophenol intermediate. This intermediate is then reduced to form the corresponding amine, which is then reacted with 1-methylpyrazol-5-one to produce the final compound.
Scientific Research Applications
1-Methyl-4-[4-(trifluoromethyl)phenoxy]pyrazolo[3,4-d]pyrimidine has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of several enzymes, including phosphodiesterases, which are involved in the regulation of cellular signaling pathways. This compound has shown promising results in preclinical studies for the treatment of various diseases, including cancer, inflammation, and neurological disorders.
properties
IUPAC Name |
1-methyl-4-[4-(trifluoromethyl)phenoxy]pyrazolo[3,4-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F3N4O/c1-20-11-10(6-19-20)12(18-7-17-11)21-9-4-2-8(3-5-9)13(14,15)16/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKTCELZTYSMGGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=N1)C(=NC=N2)OC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.